Cas no 97820-51-4 (5-(1-Methylethyl)-1H-indole)

5-(1-Methylethyl)-1H-indole structure
5-(1-Methylethyl)-1H-indole structure
Product Name:5-(1-Methylethyl)-1H-indole
CAS No:97820-51-4
MF:C11H13N
MW:159.227622747421
MDL:MFCD13177544
CID:801371
PubChem ID:10558918
Update Time:2025-04-19

5-(1-Methylethyl)-1H-indole Chemical and Physical Properties

Names and Identifiers

    • 5-(1-Methylethyl)-1H-indole
    • 1H-Indole,5-(1-methylethyl)-(9CI)
    • 5-propan-2-yl-1H-indole
    • 1H-Indole, 5-(1-methylethyl)-
    • 97820-51-4
    • LBVLQBYXKBTHJA-UHFFFAOYSA-N
    • CS-0029850
    • 5-(2-propyl)indole
    • 5-Isopropyl-1H-indole
    • WS-01871
    • F17759
    • MFCD13177544
    • A858608
    • DTXSID50441661
    • SCHEMBL84922
    • DB-358530
    • MDL: MFCD13177544
    • Inchi: 1S/C11H13N/c1-8(2)9-3-4-11-10(7-9)5-6-12-11/h3-8,12H,1-2H3
    • InChI Key: LBVLQBYXKBTHJA-UHFFFAOYSA-N
    • SMILES: N1C=CC2=C1C=CC(=C2)C(C)C

Computed Properties

  • Exact Mass: 159.104799419g/mol
  • Monoisotopic Mass: 159.104799419g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 15.8Ų

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